Cas no 1019119-76-6 (2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine)

• Product Name: 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine
• CAS No: 1019119-76-6
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5165955
• Update Time: 2025-08-05

2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine

• Inchi： 1S/C16H26N2O2/c1-12-5-4-6-18(11-12)16(10-17)13-7-14(19-2)9-15(8-13)20-3/h7-9,12,16H,4-6,10-11,17H2,1-3H3
• InChI Key： MICPJGHFZAGIHR-UHFFFAOYSA-N
• SMILES： NCC(C1=CC(OC)=CC(OC)=C1)N1CCCC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine

Comprehensive Overview of 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine (CAS No. 1019119-76-6)

2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine, with the CAS number 1019119-76-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique structural framework combining a dimethoxyphenyl group and a 3-methyl-piperidine moiety. Its molecular design makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of neurology and metabolic disorders.

The compound's chemical structure is characterized by its ethylamine backbone, which is substituted with both aromatic and heterocyclic components. This configuration is pivotal for its potential interactions with biological targets, such as receptors or enzymes. Recent studies have highlighted its relevance in addressing conditions like neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized therapeutics. Researchers are particularly intrigued by its potential to modulate neurotransmitter systems, a hot topic in modern pharmacology.

In the context of drug discovery, 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine stands out due to its bioavailability and metabolic stability. These properties are critical for developing orally active drugs, a key focus area for pharmaceutical companies. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for crossing the blood-brain barrier, making it a candidate for central nervous system (CNS) applications. This aligns with the growing demand for CNS-targeted therapies, as evidenced by increasing searches for terms like "blood-brain barrier penetration" and "neuropharmacology."

From a synthetic chemistry perspective, the preparation of CAS 1019119-76-6 involves multi-step organic reactions, including amine alkylation and aromatic substitution. These processes are optimized to achieve high yields and purity, which are essential for preclinical studies. The compound's stereochemistry also plays a role in its biological activity, a factor that resonates with the rising interest in chiral drugs and their enantioselective effects. This aspect is frequently queried in academic and industrial forums, reflecting its importance in modern medicinal chemistry.

The safety profile of 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine is another area of active investigation. Preliminary data suggest it exhibits favorable toxicological parameters, though comprehensive studies are ongoing. This is particularly relevant given the increasing public and regulatory focus on drug safety and green chemistry. Searches for "non-toxic drug intermediates" and "sustainable synthesis" underscore the need for compounds like this that balance efficacy with environmental and health considerations.

In summary, 2-(3,5-Dimethoxy-phenyl)-2-(3-methyl-piperidin-1-yl)-ethylamine (CAS No. 1019119-76-6) represents a promising candidate for advancing therapeutic innovation. Its structural uniqueness, combined with its potential applications in CNS disorders and metabolic research, positions it at the forefront of contemporary drug development. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and targeted therapies.